Cas no 1804826-54-7 (4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1804826-54-7
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4829167
• Update Time: 2025-10-19

4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7BrF3NO2/c1-4-7(14)5(2-9)6(3-13-4)15-8(10,11)12/h3,14H,2H2,1H3
• InChI Key： UMVQCXAXKSAFGK-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C)C=1O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine

Comprehensive Analysis of 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804826-54-7)

The compound 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804826-54-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a hydroxy moiety, and a trifluoromethoxy substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention on 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine is its role in the development of small-molecule inhibitors and fluorinated compounds. Fluorinated pyridines, in particular, are gaining traction in medicinal chemistry because of their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in this compound aligns with current trends in fluorine chemistry, a hot topic in drug design and agrochemical innovation.

From a synthetic perspective, CAS No. 1804826-54-7 offers versatility. The bromomethyl group serves as a reactive handle for further functionalization, enabling the creation of diverse molecular architectures. This property is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid modification of core structures is essential. Additionally, the hydroxy group provides opportunities for hydrogen bonding, which can be critical for target binding in enzyme inhibition studies.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize and utilize 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine. Questions like "How to optimize the yield of fluorinated pyridines?" or "What are the eco-friendly alternatives for bromomethylation?" are frequently searched in academic and industrial forums. These inquiries reflect the broader demand for environmentally benign synthetic routes and catalytic processes that minimize waste and energy consumption.

The compound's potential extends beyond pharmaceuticals. In material science, its trifluoromethoxy group contributes to the development of advanced polymers and liquid crystals with unique electronic properties. This intersection of chemistry and materials engineering is a rapidly evolving field, often highlighted in nanotechnology and optoelectronics research. As such, CAS No. 1804826-54-7 is increasingly referenced in patents and publications exploring functional materials.

For those working in analytical chemistry, the characterization of 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine presents interesting challenges. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These methods are frequently discussed in online forums, with queries such as "How to interpret NMR spectra of fluorinated pyridines?" or "What are the best HPLC conditions for bromomethylated compounds?" These questions underscore the need for detailed analytical protocols in handling such specialized molecules.

In summary, 4-(Bromomethyl)-3-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1804826-54-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued importance in research and development. As the scientific community seeks answers to questions about fluorinated building blocks and efficient synthetic methodologies, this compound will likely remain a focal point of innovation and exploration.